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Compound of Interest

Compound Name: Butachlor-d13

Cat. No.: B592050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Butachlor-d13, a deuterated

stable isotope-labeled internal standard for the herbicide Butachlor. This document outlines

typical product specifications, detailed analytical methodologies for its certification, and the

biological pathways associated with the parent compound, offering essential information for its

application in research and analytical studies.

Introduction to Butachlor-d13
Butachlor is a selective, pre-emergent herbicide from the acetanilide class, widely used to

control annual grasses and certain broad-leaved weeds, particularly in rice cultivation.[1][2] Its

mechanism of action involves the inhibition of very long-chain fatty acid (VLCFA) synthesis,

which disrupts cell division and growth in susceptible plants.[1][3][4] Butachlor-d13 serves as

a critical internal standard for the quantitative analysis of Butachlor residues in environmental

and biological samples. Its use in mass spectrometry-based methods, such as Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry

(LC-MS), allows for precise and accurate quantification by correcting for matrix effects and

variations during sample preparation and analysis.

Certificate of Analysis and Specifications
A Certificate of Analysis (CofA) for a reference material like Butachlor-d13 provides certified

data on its identity, purity, and other critical properties. While a specific CofA is batch-
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dependent, the following tables summarize the typical specifications and data provided by

suppliers of high-quality Butachlor-d13.

Table 1: General Specifications

Property Specification

Chemical Name

N-(butoxymethyl)-2-chloro-N-[3,4,5-trideuterio-

2,6-bis(1,1,2,2,2-

pentadeuterioethyl)phenyl]acetamide

Synonyms
Butachlor-d13, 2-Chloro-2',6'-diethyl-N-

(butoxymethyl)acetanilide-d13

CAS Number 1632119-31-3

Unlabeled CAS 23184-66-9

Molecular Formula C₁₇H₁₃D₁₃ClNO₂

Molecular Weight 324.93 g/mol

Appearance Light yellow to amber-colored liquid

Storage Conditions
Store at room temperature or as specified (e.g.,

2–8°C), protected from light and moisture.

Table 2: Quality and Purity Specifications

Parameter Method Typical Specification

Chemical Purity HPLC, GC ≥98%

Isotopic Purity Mass Spectrometry ≥99 atom % D

Deuterium Incorporation Mass Spectrometry
No significant signals

corresponding to d₀ to d₁₂

Identity Confirmation ¹H-NMR, Mass Spectrometry Conforms to the structure

Experimental Protocols for Certification
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The certification of Butachlor-d13 as a reference standard involves a series of analytical tests

to confirm its structure, purity, and isotopic enrichment. Below are detailed methodologies for

the key experiments.

3.1. Purity Determination by Gas Chromatography (GC)

Objective: To determine the chemical purity of the material.

Instrumentation: Gas Chromatograph with an Electron Capture Detector (ECD) or Flame

Ionization Detector (FID).

Procedure:

Standard Preparation: Accurately weigh and dissolve Butachlor-d13 in a suitable solvent

(e.g., n-hexane or acetone) to prepare a stock solution (e.g., 100 mg/mL). Prepare a

series of working standards by serial dilution.

Chromatographic Conditions:

Column: Capillary column suitable for pesticide analysis (e.g., 30 m x 0.25 mm, 0.25 µm

film thickness).

Carrier Gas: Helium at a constant pressure (e.g., 8 psi).

Injector Temperature: 250°C.

Oven Program: Initial temperature of 150°C, hold for 1 min, ramp to 280°C at 10°C/min,

hold for 5 min.

Detector Temperature: 300°C (for ECD).

Injection Volume: 1 µL.

Analysis: Inject the prepared solution and integrate the peak area. Purity is calculated as

the area of the main peak relative to the total area of all peaks.

3.2. Identity and Isotopic Enrichment by Mass Spectrometry (MS)
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Objective: To confirm the molecular weight, fragmentation pattern, and degree of deuterium

labeling.

Instrumentation: GC-MS or LC-MS.

Procedure:

Sample Preparation: Prepare a dilute solution of Butachlor-d13 in a suitable solvent.

GC-MS Conditions: Use chromatographic conditions similar to those described for GC

purity analysis.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 50 to 400.

Data Interpretation:

Confirm the presence of the molecular ion peak corresponding to the deuterated

compound (C₁₇H₁₃D₁₃ClNO₂).

Analyze the mass spectrum to ensure the isotopic distribution is consistent with 13

deuterium atoms and that signals for unlabeled (d₀) or lesser-labeled species are

absent or negligible.

3.3. Structural Confirmation by Nuclear Magnetic Resonance (¹H-NMR)

Objective: To confirm the chemical structure and the positions of deuterium substitution.

Instrumentation: 400 MHz (or higher) NMR Spectrometer.

Procedure:

Sample Preparation: Dissolve an accurately weighed amount of the sample in a

deuterated solvent (e.g., Chloroform-d, CDCl₃).
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Acquisition: Acquire the ¹H-NMR spectrum.

Data Interpretation: The proton spectrum should be significantly simplified compared to

unlabeled Butachlor. The absence of signals from the two ethyl groups and the aromatic

ring confirms successful deuteration at these positions. Residual proton signals should

correspond to the butoxymethyl and chloroacetyl moieties and be consistent with the

structure.

Diagrams and Workflows
4.1. Analytical Workflow for Reference Material Certification

The following diagram illustrates the logical workflow for the analysis and certification of a

chemical reference material like Butachlor-d13.
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Workflow for certifying a Butachlor-d13 reference material.

4.2. Biological Pathway: Mechanism of Action of Butachlor

Butachlor's herbicidal activity stems from its role as an inhibitor of very long-chain fatty acid

(VLCFA) synthesis, a critical process for plant growth. This pathway disruption ultimately leads

to the inhibition of cell division.
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Butachlor's inhibitory effect on the VLCFA synthesis pathway.

Metabolic Degradation of Butachlor
Butachlor can be degraded in the environment and in biological systems through various

metabolic pathways. In soil, microbial degradation plays a significant role. Studies have
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identified several metabolites, indicating that the degradation process involves steps such as

dealkylation, dechlorination, and amide bond cleavage.
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acetamide

Amide Cleavage

2,6-diethylaniline

Further Mineralization
(CO₂ and H₂O)

Click to download full resolution via product page

Simplified metabolic degradation pathway of Butachlor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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